Cas no 1426958-48-6 (6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1426958-48-6
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 4603796
• Update Time: 2025-11-06

6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-5-(4-CHLORO-3-METHYLPHENYL)PYRIDINE-3-CARBOXYLIC ACID
• 6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid

• Inchi： 1S/C13H11ClN2O2/c1-7-4-8(2-3-11(7)14)10-5-9(13(17)18)6-16-12(10)15/h2-6H,1H3,(H2,15,16)(H,17,18)
• InChI Key： FKZBGXBAGTWDTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C(N)=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid

Research Brief on 6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid (CAS: 1426958-48-6)

6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid (CAS: 1426958-48-6) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of inflammatory diseases and oncology.

The synthesis of 6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and functional group transformations. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The study highlighted the compound's role as a precursor for the development of kinase inhibitors, which are critical in targeted cancer therapies.

In terms of biological activity, recent preclinical studies have demonstrated that 6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid exhibits promising inhibitory effects on specific protein kinases involved in inflammatory pathways. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its efficacy in suppressing NF-κB signaling, a key pathway in chronic inflammation. These findings suggest its potential as a lead compound for anti-inflammatory drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's binding affinity and selectivity. Molecular docking simulations, as described in a 2023 ACS Chemical Biology article, revealed that the chloro and methyl substituents on the phenyl ring enhance interactions with hydrophobic pockets in target proteins, thereby improving potency. These insights are invaluable for the design of next-generation derivatives with optimized pharmacokinetic properties.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need further investigation. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for comprehensive in vivo studies to evaluate the compound's safety and efficacy in animal models before progressing to human trials.

In conclusion, 6-Amino-5-(4-chloro-3-methylphenyl)pyridine-3-carboxylic acid (CAS: 1426958-48-6) represents a promising scaffold in drug discovery, with potential applications in oncology and inflammation. Continued research into its synthetic optimization, biological mechanisms, and therapeutic potential will be critical for its future development. The compound's versatility and activity profile make it a valuable candidate for further exploration in the pharmaceutical industry.